molecular formula C10H6F3IN2OS B8478607 Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)-

Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)-

Cat. No.: B8478607
M. Wt: 386.13 g/mol
InChI Key: IXIIDMFGCMBOGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H6F3IN2OS and its molecular weight is 386.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6F3IN2OS

Molecular Weight

386.13 g/mol

IUPAC Name

3-amino-7-iodo-4-(trifluoromethyl)-1-benzothiophene-2-carboxamide

InChI

InChI=1S/C10H6F3IN2OS/c11-10(12,13)3-1-2-4(14)7-5(3)6(15)8(18-7)9(16)17/h1-2H,15H2,(H2,16,17)

InChI Key

IXIIDMFGCMBOGU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1C(F)(F)F)C(=C(S2)C(=O)N)N)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the above benzonitrile intermediate (140 mg, 0.444 mmol) in 4 mL of MeOH was added 2-mercaptoacetamide (100 mg/mL in MeOH-ammonia solution) (0.49 mL, 0.533 mmol) and 0.5M sodium methoxide in MeOH (1.78 mL, 0.89 mmol). The reaction mixture was stirred at room temperature for 18 h. The mixture was concentrated and purified by silica gel chromatography eluting with 2-5% MeOH/CH2Cl2. The product fractions were collected and concentrated to afford 79 mg (46%) of 3-amino-7-iodo-4-trifluoromethyl-benzo[b]thiophene-2-carboxylic acid amide as a yellow crystalline solid.
Quantity
140 mg
Type
reactant
Reaction Step One
Quantity
0.49 mL
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
1.78 mL
Type
solvent
Reaction Step One

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